5-Oxo-Zaleplon-d5

• Molecular Formula: C₁₇H₁₀D₅N₅O₂
• Molecular Weight: 326.36
• Synonyms: N-[3-(3-Cyano-4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl-acetamide-d5; Pyrazolo[1,5-a]pyrimidine, Acetamide-d5 Deriv.; CL 345905-d5

Description

5-Oxo-Zaleplon-d5 is a deuterium-labeled derivative of 5-Oxo-Zaleplon, a metabolite or impurity of the non-benzodiazepine hypnotic Zaleplon. Zaleplon (C₁₇H₁₅N₅O, MW 305.33) is clinically used for insomnia treatment due to its selective agonism of the GABAₐ receptor α₁ subunit . The deuterated form, 5-Oxo-Zaleplon-d5, incorporates five deuterium atoms, typically at the ethyl group (N-ethyl-d5), enhancing its utility as an internal standard in mass spectrometry-based pharmacokinetic and metabolic studies . It is synthesized via intermediates like 3-(Acetylethylamino)-β-oxo-benzenepropanoic Acid Ethyl Ester-d5, ensuring isotopic purity for analytical precision .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural and Functional Analogues

Key compounds for comparison include deuterated hypnotics, Zaleplon derivatives, and intermediates. Below is a detailed analysis:

Data Table: Comparative Analysis of 5-Oxo-Zaleplon-d5 and Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Deuterium Positions	Primary Application	Key Structural Features
5-Oxo-Zaleplon-d5	C₁₇H₁₀D₅N₅O₂	326.38	N-ethyl group	Metabolic profiling of Zaleplon	Oxidized pyrazolopyrimidine core
Zaleplon-d5 (Parent compound)	C₁₇H₁₀D₅N₅O	310.38	N-ethyl group	Quantification of Zaleplon in assays	Non-oxidized pyrazolopyrimidine scaffold
Zolpidem-d6	C₁₉H₁₅D₆N₃O	315.41	N,N-dimethyl groups	Analytical standard for Zolpidem	Imidazopyridine structure
3-(Acetylethylamino)-β-oxo-benzenepropanoic Acid Ethyl Ester-d5	C₁₄H₁₃D₅NO₄	297.34	Ethyl and acetyl groups	Synthetic intermediate for 5-Oxo-Zaleplon-d5	β-keto ester backbone

Key Differences and Research Findings

Deuterium Labeling and Analytical Utility: 5-Oxo-Zaleplon-d5 and Zaleplon-d5 differ by an oxygen atom at the 5-position, altering polarity and chromatographic retention times. This oxidation makes 5-Oxo-Zaleplon-d5 critical for tracking metabolite stability and clearance . Zolpidem-d6, though functionally similar as a deuterated hypnotic, belongs to the imidazopyridine class, resulting in distinct receptor binding kinetics and metabolic pathways compared to Zaleplon derivatives .

Synthetic Intermediates: The intermediate 3-(Acetylethylamino)-β-oxo-benzenepropanoic Acid Ethyl Ester-d5 lacks the pyrazolopyrimidine core of 5-Oxo-Zaleplon-d5, limiting its direct pharmacological relevance but emphasizing its role in isotopic synthesis .

Pharmacodynamic Comparisons: While deuterated compounds like 5-Oxo-Zaleplon-d5 are pharmacologically inert in assays, their non-deuterated counterparts (e.g., Zaleplon) exhibit short half-lives (~1 hour) and minimal residual effects, unlike Zolpidem, which shows prolonged sedation .

Research Implications and Limitations

• Analytical Chemistry : Deuterated standards like 5-Oxo-Zaleplon-d5 enable precise quantification of trace metabolites in biological matrices, addressing challenges in bioavailability studies .
• Limitations : Direct comparative pharmacokinetic data between 5-Oxo-Zaleplon-d5 and its analogs are scarce, as most studies focus on parent drugs. Further research is needed to elucidate isotopic effects on metabolic stability.